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Compound of Interest

Compound Name: AVN-322 free base

Cat. No.: B11032481

For Researchers, Scientists, and Drug Development Professionals

Introduction

AVN-322 is an orally active and highly selective antagonist of the 5-hydroxytryptamine subtype
6 receptor (5-HT6R).[1][2] The 5-HT6 receptor, a G-protein coupled receptor (GPCR), is
predominantly expressed in the central nervous system (CNS) and is implicated in cognitive
processes.[1][3] As an antagonist, AVN-322 blocks the constitutive signaling of the 5-HT6R,
which is linked to the activation of adenylyl cyclase. This mechanism of action has positioned
AVN-322 as a compound of interest in CNS research, particularly for investigating potential
therapeutic strategies for cognitive disorders such as Alzheimer's disease and schizophrenia.
[3][4] Accurate and consistent preparation of a stock solution is the first critical step for reliable
in vitro and in vivo experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of an AVN-322 free base stock solution.

Quantitative Data Summary

The key chemical and physical properties of AVN-322 free base are summarized in the table
below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value Reference

5-(phenylsulfonyl)-N,11-
dimethyl-2,3,7,11-

IUPAC Name ) ) [4]
tetrazatricyclo[7.4.0.02,]trideca

-1(9),3,5,7-tetraen-4-amine

CAS Number 1194574-33-8 [1][4]
Chemical Formula C17H10Ns02S [1]
Molecular Weight 357.43 g/mol [1]
Recommended Solvent DMSO (Dimethyl sulfoxide) N/A

-20°C (months to years),

Long-Term Storage desiccated and protected from
light
Short-Term Storage 2-8°C (days to weeks)

Experimental Protocol

This protocol outlines the procedure for preparing a 10 mM stock solution of AVN-322 free

base in DMSO. Researchers should adjust calculations based on their desired final

concentration.

Materials and Equipment

AVN-322 free base powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials
Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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» Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

e AVN-322 is a bioactive molecule with unknown toxicological properties. Handle with care.
e Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

o Consult the Safety Data Sheet (SDS) for AVN-322 and DMSO before beginning work.

Stock Solution Calculation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/ 1000

Example Calculation for 1 mL of a 10 mM Stock Solution:
e Mass (mg) = 10 mM x 1 mL x 357.43 g/mol / 1000

e Mass (mg) = 3.57 mg

Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of AVN-322 free base powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

» Weighing: Carefully weigh out the calculated amount of AVN-322 powder (e.g., 3.57 mg for a
10 mM solution) and place it into a sterile microcentrifuge tube or cryovial.
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e Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
vial containing the AVN-322 powder (e.g., 1 mL for a 10 mM solution).

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If dissolution is slow, brief sonication in a water bath can be used to
facilitate the process. Visually inspect the solution against a light source to ensure no
particulates are present.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 L) in sterile, light-protected vials.

o Storage: Store the aliquots at -20°C for long-term use. For immediate or short-term use
(within a week), the solution can be stored at 4°C. Ensure vials are tightly sealed and
protected from light.

Visualizations
Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the protocol for preparing the AVN-322 free
base stock solution.
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Caption: Workflow for preparing AVN-322 free base stock solution.
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AVN-322 Mechanism of Action: 5-HT6 Receptor
Signaling Pathway

AVN-322 acts as an antagonist at the 5-HT6 receptor, thereby inhibiting its canonical signaling
cascade. The diagram below outlines this pathway.
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Caption: AVN-322 blocks serotonin-mediated 5-HT6R signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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